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Compound of Interest

Compound Name: (R)-2-Bromooctane

Cat. No.: B1611525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (R)-2-Bromooctane, a

key intermediate in various organic syntheses. Adherence to these protocols is crucial for

ensuring laboratory safety and minimizing risks associated with the handling of this chemical.

Chemical Identification and Physical Properties
(R)-2-Bromooctane is a secondary alkyl halide.[1] Its physical and chemical properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₁₇Br [2]

Molecular Weight 193.13 g/mol [3]

CAS Number 5978-55-2 [4]

Appearance
Colorless to light yellow clear

liquid
[3]

Boiling Point 191 °C [3][5]

Flash Point 70 °C [3]

Density 1.10 g/cm³ (at 20°C) [3]

Solubility Insoluble in water. [6]

Stability

Stable, but may be light

sensitive. Incompatible with

strong oxidizing agents.

Combustible.

[1][2]

Hazard Identification and Classification
(R)-2-Bromooctane is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid[7]

Skin irritation Category 2 H315: Causes skin irritation[5]

Eye irritation Category 2
H319: Causes serious eye

irritation[5]

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[7]

GHS Pictograms:
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Signal Word: Warning [5][7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated place. [5][8]* Wear suitable protective clothing, including gloves

and eye/face protection. [5][8]* Avoid contact with skin and eyes. [5][8]* Avoid formation of

dust and aerosols. [5][8]* Use non-sparking tools. [5][8]* Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. [3][5]* Wash hands thoroughly after handling. [5][8]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place. [5][8]* Store apart

from foodstuff containers or incompatible materials. [5][8]* Recommended storage

temperature: <15°C in a cool and dark place. [3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling (R)-2-
Bromooctane:
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PPE Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may be necessary

for splash hazards.

To protect against splashes

and airborne particles that can

cause severe eye irritation. [8]

[9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Fire/flame

resistant and impervious

clothing (lab coat). Closed-toe

shoes.

To prevent skin contact, which

can cause irritation. [8][9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge.

To prevent inhalation of vapors

or mists. [8]

First Aid Measures
In case of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. [5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor. [5]

Eye Contact

Rinse with pure water for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor. [5][8]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately. [5]

Accidental Release and Disposal
Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition. [5]2. Evacuate personnel to

a safe area. [5]3. Wear appropriate personal protective equipment.

Prevent further leakage or spillage if safe to do so. [5]5. Contain the spill with inert absorbent

material (e.g., sand, earth, vermiculite).

Collect the absorbed material and place it in a suitable, closed container for disposal. [5]7.

Do not let the chemical enter drains. [5] Disposal:

Dispose of waste material in accordance with national and local regulations. [7]* The material

can be disposed of by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing. [5]* Contaminated packaging should be triple rinsed and

offered for recycling or reconditioning, or punctured to make it unusable before disposal in a

sanitary landfill. [5]
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Experimental Protocols for Safety Data
The safety data for (R)-2-Bromooctane is determined using standardized experimental

protocols, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). Below are summaries of the methodologies for key safety endpoints.

Flash Point Determination:

The flash point is determined using a closed-cup or open-cup method. The principle involves

heating the substance at a controlled rate and introducing an ignition source at regular

intervals. The flash point is the lowest temperature at which the vapors of the substance ignite

momentarily. [10][11]Standardized methods like ASTM D92 (Cleveland open cup) or those

described in various pharmacopeias are often employed. [10] Skin Irritation Testing (OECD

Guideline 439):

This in vitro method uses a reconstructed human epidermis (RhE) model to assess skin

irritation potential. [12][13]

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[13]2. Application of Test Substance: A small amount of (R)-2-Bromooctane is applied

directly to the surface of the RhE tissue. [13]3. Exposure and Incubation: After a defined

exposure period, the tissue is rinsed and incubated. [13]4. Viability Assessment: The viability

of the tissue is measured using a cell viability assay (e.g., MTT assay). A reduction in tissue

viability below a certain threshold (typically ≤ 50%) indicates that the substance is a skin

irritant. [13] Eye Irritation Testing (OECD Guideline 496):

This in vitro method utilizes a reconstructed human cornea-like epithelium (RhCE) model to

evaluate eye irritation potential without animal testing. [14]

Model Exposure: The RhCE model is exposed to the test chemical. [14]2. Effect

Measurement: The effects on cell viability and tissue integrity are measured. [14]3.

Classification: Based on the results, the chemical is classified according to its potential to

cause eye irritation or serious eye damage. [14]

Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of (R)-2-
Bromooctane in a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Emergency Response

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Obtain (R)-2-Bromooctane from Storage

Perform Experimental Work in Fume Hood

Use Non-Sparking Tools In Case of Spill, Follow Spill Procedure In Case of Exposure, Follow First Aid Measures

Decontaminate Glassware and Surfaces

Segregate and Label Waste

Dispose of Waste According to Regulations
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Click to download full resolution via product page

Caption: Safe handling workflow for (R)-2-Bromooctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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